Cas no 1315-03-3 (Vanadium trisulfide)

Vanadium trisulfide (V₂S₃) is a transition metal sulfide characterized by its layered crystalline structure and semiconducting properties. It exhibits notable thermal stability and electrical conductivity, making it suitable for applications in solid-state electronics and energy storage systems. The compound's anisotropic electronic behavior and intercalation capabilities are of interest in lithium-ion and sodium-ion battery research. Vanadium trisulfide also demonstrates catalytic potential in certain chemical reactions due to its redox-active vanadium centers. Its synthesis typically involves direct combination of vanadium and sulfur at elevated temperatures. Researchers value V₂S₃ for its combination of electronic properties and structural versatility in materials science applications.
Vanadium trisulfide structure
Vanadium trisulfide structure
Product name:Vanadium trisulfide
CAS No:1315-03-3
MF:S3V2
MW:198.07799911499
MDL:MFCD00054134
CID:174417

Vanadium trisulfide Chemical and Physical Properties

Names and Identifiers

    • Vanadium trisulfide
    • Vanadiumsulfide
    • vanadiumsulfide(v2s3)
    • VANADIUM (III) SULFIDE
    • VANADIUM SULFIDE
    • divanadium trisulphide
    • VANADIUM SULFIDE 99.8%
    • Vanadium(III) sulfide, 99.5%
    • VANADIUM(III) SULFIDE: 99.8%, -325 MESH
    • 99.8%, -325 MESH
    • MDL: MFCD00054134
    • Inchi: 1S/3S.2V
    • InChI Key: PFXHAKXIMRDXJG-UHFFFAOYSA-N
    • SMILES: S([V]=S)[V]=S

Computed Properties

  • Exact Mass: 259.7549
  • Monoisotopic Mass: 261.748
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 7
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 5A^2

Experimental Properties

  • Color/Form: green-black powder
  • Density: 4.7
  • Melting Point: decomposes at >600℃ [CRC10]
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Solubility: 不溶于水;溶于热HCl
  • PSA: 0
  • LogP: 1.94460
  • Solubility: insoluble H2O, cold HCl, dilute H2SO4; soluble hot HCl, hot dilute H2SO4, HNO3 [MER06]

Vanadium trisulfide Security Information

  • Hazardous Material transportation number:UN 3288
  • Hazard Category Code: 20/21/22
  • Safety Instruction: 22-26-28-36
  • HazardClass:6.1(a)
  • Risk Phrases:20/21/22
  • Packing Group:II
  • Hazard Level:6.1(a)
  • PackingGroup:II

Vanadium trisulfide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X85175-1g
VANADIUM SULFIDE
1315-03-3 99.9%
1g
¥598.0 2023-09-05
abcr
AB102002-5 g
Vanadium(III) sulfide, 99.8%, -325 mesh; .
1315-03-3 99.8%
5 g
€65.00 2023-07-20
abcr
AB102002-25g
Vanadium(III) sulfide, 99.8%, -325 mesh; .
1315-03-3 99.8%
25g
€259.00 2023-09-19
1PlusChem
1P009B4X-1g
VANADIUM SULFIDE
1315-03-3 99.9% metal basis
1g
$116.00 2023-12-22
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
V302370-250mg
Vanadium trisulfide
1315-03-3 99.9% metal basis
250mg
¥217.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
V302370-1g
Vanadium trisulfide
1315-03-3 99.9% metal basis
1g
¥669.90 2023-08-31
Aaron
AR009BD9-250mg
Vanadium Sulfide
1315-03-3 99%
250mg
$36.00 2025-02-11
Aaron
AR009BD9-1g
Vanadium Sulfide
1315-03-3 99%
1g
$110.00 2025-02-11
abcr
AB102002-25 g
Vanadium(III) sulfide, 99.8%, -325 mesh; .
1315-03-3 99.8%
25 g
€259.00 2023-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X85175-250mg
VANADIUM SULFIDE
1315-03-3 99.9%
250mg
¥178.0 2023-09-05

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